![molecular formula C11H14O3 B1294890 4-Hydroxy-2,3,6-trimethylphenyl acetate CAS No. 36592-62-8](/img/structure/B1294890.png)
4-Hydroxy-2,3,6-trimethylphenyl acetate
Overview
Description
4-Hydroxy-2,3,6-trimethylphenyl acetate is a member of phenols and a benzoate ester .
Molecular Structure Analysis
The molecular formula of this compound is C11H14O3 .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 194.23 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 .
Scientific Research Applications
Chemical Synthesis and Catalysis
4-Hydroxy-2,3,6-trimethylphenyl acetate has been explored in chemical synthesis, particularly in reactions involving regioselective polyprenyl rearrangement. For example, Yoshizawa et al. (1982) reported that derivatives like 4-acetoxy-6-polyprenyl-2,3,5-trimethylphenols can be obtained through BF3·OEt2 catalyzed polyprenyl rearrangement of similar compounds (Yoshizawa, Toyofuku, Tachibana, & Kuroda, 1982). Such processes are significant in the development of complex organic compounds.
Pharmaceutical Research and Drug Development
In the context of pharmaceutical research, this compound has been utilized in the synthesis of P-stereogenic diarylphosphinites, as indicated by Huang et al. (2014). They demonstrated a palladium-catalyzed enantioselective addition of diarylphosphines to benzoquinones, yielding products like 4-hydroxyphenyl phenyl(2,4,6-trimethylphenyl)phosphinite with high enantiomeric purity, an important step in the development of new drugs (Huang, Li, Leung, & Hayashi, 2014).
Biochemical Analysis and Detection Methods
Yang et al. (2017) developed a method for the determination of compounds like 4-hydroxyphenyl acetic acid in human urine using high-performance liquid chromatography. This technique is vital for biochemical analysis and could be applied in medical diagnostics, particularly for cancer biomarker discovery (Yang, Liu, & Wan, 2017).
Mechanism of Action
Target of Action
This compound is a benzoate ester and a phenol , which suggests that it may interact with a variety of biological targets
Mode of Action
As a benzoate ester and a phenol, it may interact with its targets through a variety of mechanisms, including hydrogen bonding, hydrophobic interactions, and pi stacking
Biochemical Pathways
The biochemical pathways affected by 4-Hydroxy-2,3,6-trimethylphenyl acetate are currently unknown Given its chemical structure, it may be involved in a variety of biochemical reactions
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s action
Safety and Hazards
When handling 4-Hydroxy-2,3,6-trimethylphenyl acetate, it’s important to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Biochemical Analysis
Biochemical Properties
4-Hydroxy-2,3,6-trimethylphenyl acetate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with esterases, which catalyze the hydrolysis of ester bonds in the compound, leading to the formation of 4-hydroxy-2,3,6-trimethylphenol and acetic acid. This interaction is crucial for the compound’s metabolism and its subsequent biochemical effects .
Cellular Effects
This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound can modulate the activity of certain transcription factors, leading to changes in gene expression. Additionally, it impacts cellular metabolism by altering the activity of metabolic enzymes, which can affect the overall metabolic flux within the cell .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific biomolecules. The compound binds to certain enzymes, leading to either inhibition or activation of their activity. For instance, it can inhibit the activity of certain kinases, which play a crucial role in cell signaling pathways. This inhibition can result in altered cellular responses and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biochemical activity. Long-term exposure to the compound can result in cumulative effects on cellular processes, which need to be carefully monitored in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can exhibit significant biochemical activity. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. Additionally, high doses of the compound can lead to toxic or adverse effects, which are important considerations for its potential therapeutic applications .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation within different cellular compartments. Understanding these transport mechanisms is essential for elucidating the compound’s biochemical effects and its potential therapeutic applications .
properties
IUPAC Name |
(4-hydroxy-2,3,6-trimethylphenyl) acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-6-5-10(13)7(2)8(3)11(6)14-9(4)12/h5,13H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFNARRJEBQBMJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1OC(=O)C)C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60190077 | |
Record name | 4-Hydroxy-2,3,6-trimethylphenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60190077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36592-62-8 | |
Record name | 1,4-Benzenediol, 2,3,5-trimethyl-, 4-acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36592-62-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-2,3,6-trimethylphenyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036592628 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hydroxy-2,3,6-trimethylphenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60190077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-2,3,6-trimethylphenyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.276 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-Hydroxy-2,3,6-trimethylphenyl acetate in the synthesis of 2-aryl-2-methyl-2,3-dihydrobenzofuran-5-ol?
A: this compound serves as the phenolic starting material for constructing the targeted 2,3-dihydrobenzofuran ring system []. The synthesis involves reacting its sodium salt with a mesylated 2-aryl-2-propenol to form an allyl aryl ether. This ether then undergoes a Claisen rearrangement followed by cyclization to yield the desired 2-aryl-2-methyl-2,3-dihydrobenzofuran-5-ol.
Q2: How is this compound synthesized?
A: The synthesis starts with 2,3,5-trimethylhydroquinone []. It undergoes bisacetylation, followed by selective deacetylation of the less hindered 4-acetyl group, ultimately yielding this compound.
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